Cas no 2013571-98-5 ((1-cyclohexylpropan-2-yl)2-(dimethylamino)ethylamine)

• Product Name: (1-cyclohexylpropan-2-yl)2-(dimethylamino)ethylamine
• CAS No: 2013571-98-5
• MF: C₁₃H₂₈N₂
• MW: 212.374823570251
• CID: 6518180
• PubChem ID: 165510820
• Update Time: 2025-09-27

(1-cyclohexylpropan-2-yl)2-(dimethylamino)ethylamine Chemical and Physical Properties

Names and Identifiers

• (1-cyclohexylpropan-2-yl)2-(dimethylamino)ethylamine
• (1-cyclohexylpropan-2-yl)[2-(dimethylamino)ethyl]amine
• 2013571-98-5
• EN300-1178363

• Inchi： 1S/C13H28N2/c1-12(14-9-10-15(2)3)11-13-7-5-4-6-8-13/h12-14H,4-11H2,1-3H3
• InChI Key： MUBDELGIAJJJTI-UHFFFAOYSA-N
• SMILES： N(CCN(C)C)C(C)CC1CCCCC1

Computed Properties

• Exact Mass: 212.225248902g/mol
• Monoisotopic Mass: 212.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.3Ų

Additional information on (1-cyclohexylpropan-2-yl)2-(dimethylamino)ethylamine

Comprehensive Guide to (1-cyclohexylpropan-2-yl)2-(dimethylamino)ethylamine (CAS No. 2013571-98-5)

(1-cyclohexylpropan-2-yl)2-(dimethylamino)ethylamine is a specialized organic compound with the CAS number 2013571-98-5. This compound belongs to the class of amine derivatives, which are widely studied for their versatile applications in pharmaceuticals, agrochemicals, and material science. The unique structure of this molecule, featuring a cyclohexyl group and a dimethylaminoethyl moiety, makes it a valuable intermediate in synthetic chemistry.

The chemical properties of (1-cyclohexylpropan-2-yl)2-(dimethylamino)ethylamine include its molecular weight, solubility, and reactivity, which are critical for researchers and industrial applications. Its solubility in organic solvents and moderate polarity make it suitable for various synthetic pathways. The compound is often utilized in the development of bioactive molecules, particularly in drug discovery and pharmaceutical research.

One of the trending topics in the chemical industry is the demand for high-purity intermediates like (1-cyclohexylpropan-2-yl)2-(dimethylamino)ethylamine. Researchers are increasingly focusing on sustainable synthesis methods and green chemistry to produce such compounds with minimal environmental impact. This aligns with global efforts to reduce carbon footprints and promote eco-friendly manufacturing processes.

In the pharmaceutical sector, (1-cyclohexylpropan-2-yl)2-(dimethylamino)ethylamine is explored for its potential in designing central nervous system (CNS) drugs. The dimethylaminoethyl group is known to enhance blood-brain barrier penetration, making it a key structural feature in neurological therapeutics. Recent studies highlight its role in developing treatments for neurodegenerative diseases, a hot topic in medical research.

The agrochemical industry also benefits from this compound, where it serves as a building block for pesticides and herbicides. With the growing need for crop protection solutions, the demand for specialized amines like (1-cyclohexylpropan-2-yl)2-(dimethylamino)ethylamine is on the rise. Its stability and reactivity make it ideal for formulating next-generation agrochemicals.

From a market perspective, the global demand for fine chemicals and custom synthesis services is driving the production of (1-cyclohexylpropan-2-yl)2-(dimethylamino)ethylamine. Companies specializing in contract research and manufacturing (CRAM) are actively sourcing high-quality intermediates to meet client needs. This trend is reflected in the increasing number of patent filings and research publications involving this compound.

For researchers and procurement specialists, understanding the storage and handling of (1-cyclohexylpropan-2-yl)2-(dimethylamino)ethylamine is essential. The compound should be stored in a cool, dry place, away from direct sunlight and moisture, to maintain its stability. Proper safety protocols must be followed to ensure safe usage in laboratory and industrial settings.

In conclusion, (1-cyclohexylpropan-2-yl)2-(dimethylamino)ethylamine (CAS No. 2013571-98-5) is a multifaceted compound with significant applications across various industries. Its role in drug discovery, agrochemical development, and material science underscores its importance in modern chemistry. As research advances, this compound is expected to play an even greater role in addressing global challenges in healthcare and agriculture.